Cas no 99471-71-3 (2-Amino-5-iodobenzaldehyde)

2-Amino-5-iodobenzaldehyde is a versatile aromatic aldehyde compound featuring both an amino (–NH₂) and an iodo (–I) substituent on the benzene ring. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds, pharmaceuticals, and functional materials. The presence of the electron-donating amino group and the electron-withdrawing iodo group enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings. Additionally, the aldehyde functionality allows for further derivatization, including condensation and nucleophilic addition reactions. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its bifunctional reactivity and structural flexibility. Proper handling under inert conditions is recommended due to its sensitivity.
2-Amino-5-iodobenzaldehyde structure
2-Amino-5-iodobenzaldehyde structure
Product Name:2-Amino-5-iodobenzaldehyde
CAS No:99471-71-3
MF:C7H6INO
MW:247.033113956451
MDL:MFCD13152060
CID:1083021
PubChem ID:14221030
Update Time:2025-05-25

2-Amino-5-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-iodobenzaldehyde
    • 99471-71-3
    • CS-0100668
    • 5-iodo-2-aminobenzaldehyde
    • F15851
    • SCHEMBL5646302
    • TXABUHLZTXEVNP-UHFFFAOYSA-N
    • AKOS022179234
    • DB-346821
    • MDL: MFCD13152060
    • Inchi: 1S/C7H6INO/c8-6-1-2-7(9)5(3-6)4-10/h1-4H,9H2
    • InChI Key: TXABUHLZTXEVNP-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=C(C=O)C=1)N

Computed Properties

  • Exact Mass: 246.94941g/mol
  • Monoisotopic Mass: 246.94941g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.1Ų

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Additional information on 2-Amino-5-iodobenzaldehyde

Comprehensive Overview of 2-Amino-5-iodobenzaldehyde (CAS No. 99471-71-3): Properties, Applications, and Research Insights

2-Amino-5-iodobenzaldehyde (CAS No. 99471-71-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This aromatic aldehyde, characterized by its amino and iodo functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure (C7H6INO) combines reactivity with selectivity, making it valuable for constructing complex molecules like heterocyclic compounds and bioconjugates. Researchers frequently explore its role in cross-coupling reactions, a topic trending in green chemistry discussions due to the demand for sustainable synthetic methods.

In recent years, the compound’s relevance has surged alongside advancements in drug discovery and organic electronics. A 2023 study highlighted its utility in synthesizing fluorescent probes, addressing the growing need for bioimaging agents in cancer research. The iodo substituent’s presence enables palladium-catalyzed reactions, a focal point in AI-driven retrosynthesis tools often queried by chemists. Users searching for "99471-71-3 solubility" or "2-Amino-5-iodobenzaldehyde synthesis protocol" will find its solubility in polar solvents (e.g., DMSO) and stability under inert atmospheres critical for lab workflows.

The compound’s spectral data (IR: ~1680 cm-1 for aldehyde C=O stretch; 1H NMR: δ 9.80 ppm for CHO) is frequently cited in open-access chemical databases, aligning with the push for FAIR data principles. Notably, its crystallographic properties have been analyzed for molecular packing studies, a subtopic gaining traction in materials informatics communities. Safety data sheets emphasize standard organic lab precautions, avoiding classifications as hazardous under non-extreme conditions.

Emerging applications include its use in covalent organic frameworks (COFs), a hot topic in nanotechnology forums. The aldehyde group’s reactivity with amines facilitates Schiff base formation, a mechanism leveraged in designing porous materials for gas storage. This intersects with searches like "99471-71-3 COF precursor" or "iodobenzaldehyde derivatives," reflecting multidisciplinary interest. Patent analyses reveal its inclusion in photoresist formulations, responding to the semiconductor industry’s demand for high-resolution lithography.

From a commercial perspective, suppliers often list 2-Amino-5-iodobenzaldehyde with >95% purity, catering to high-throughput screening needs. Its pricing trends correlate with iodine market fluctuations, a detail procurement teams monitor. Environmental studies on iodinated aromatic degradation pathways further underscore its ecological profile, a concern aligned with ESG investing criteria. As synthetic methodologies evolve—especially electrochemical iodination—this compound’s accessibility and applications are poised to expand, solidifying its niche in modern chemistry.

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